Cas no 1501286-24-3 (N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine
• CAS No: 1501286-24-3
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5047927
• Update Time: 2025-05-23

N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-benzyl-N4,N6-dimethylpyrimidine-4,6-diamine
• 4-N-benzyl-4-N,6-N-dimethylpyrimidine-4,6-diamine
• N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C13H16N4/c1-14-12-8-13(16-10-15-12)17(2)9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,14,15,16)
• InChI Key： VLTBQVJVEJEZGK-UHFFFAOYSA-N
• SMILES： N(C)(C1C=C(N=CN=1)NC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 2.5
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine

N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine (CAS No. 1501286-24-3): A Comprehensive Overview

The compound N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine (CAS No. 1501286-24-3) is a specialized pyrimidine derivative that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine due to its potential applications in drug discovery and development.

One of the key reasons behind the growing popularity of N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine is its role as a building block in pharmaceutical research. The compound's molecular structure, featuring both benzyl and dimethylamino substituents on the pyrimidine ring, makes it particularly useful for creating analogs with enhanced biological activity. Recent studies have explored its potential in developing kinase inhibitors, which are crucial for treating various diseases. The CAS 1501286-24-3 identifier has become a frequently searched term among chemists looking for high-quality intermediates.

From a chemical perspective, N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine exhibits interesting properties that make it suitable for diverse applications. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. Its stability under various conditions makes it particularly valuable for synthetic applications. Many researchers are currently investigating how modifications to the N4-Benzyl-N4,N6-dimethylpyrimidine core structure can lead to compounds with improved pharmacological profiles.

The synthesis of N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine involves carefully controlled reactions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods to introduce the benzyl and dimethylamino groups selectively. Quality control measures for CAS 1501286-24-3 typically include HPLC analysis and spectroscopic characterization to verify the compound's identity and purity. These rigorous standards are essential for researchers who require reliable building blocks for their projects.

In the context of current research trends, N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine has found applications in several cutting-edge areas. One notable application is in the development of targeted therapies, where the compound serves as a scaffold for creating selective enzyme inhibitors. The pharmaceutical industry has shown particular interest in derivatives of N4-Benzyl-N4,N6-dimethylpyrimidine for their potential in treating conditions that require precise molecular targeting.

The market for specialized chemical intermediates like N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine has been growing steadily, driven by increasing demand from both academic and industrial research sectors. Suppliers of CAS 1501286-24-3 have reported rising inquiries from pharmaceutical companies and contract research organizations. This trend reflects the broader movement toward more sophisticated drug discovery approaches that rely on high-quality chemical building blocks.

Storage and handling of N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with N4-Benzyl-N4,N6-dimethylpyrimidine or any other chemical substance.

Analytical characterization of N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and elemental analysis. These methods provide comprehensive data about the compound's structure and purity, which is crucial for researchers relying on CAS 1501286-24-3 for their synthetic work. Advanced analytical methods continue to improve the ability to characterize such compounds with greater precision.

Future prospects for N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine appear promising, with ongoing research exploring novel applications in various fields. The compound's versatility as a synthetic intermediate positions it well for continued use in drug discovery programs. As medicinal chemistry becomes increasingly sophisticated, demand for specialized building blocks like N4-Benzyl-N4,N6-dimethylpyrimidine is expected to grow correspondingly.

For researchers seeking information about N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine, several key resources are available. Scientific literature databases contain numerous references to CAS 1501286-24-3, while specialized chemical suppliers provide technical data sheets and certificates of analysis. The compound's growing importance in pharmaceutical research ensures that new information about its applications and derivatives continues to emerge regularly.

In conclusion, N4-Benzyl-N4,N6-dimethylpyrimidine-4,6-diamine represents an important chemical entity with diverse applications in modern research and development. Its unique structural features and synthetic utility make CAS 1501286-24-3 a valuable tool for chemists working in various domains. As scientific understanding advances and new therapeutic approaches emerge, the role of specialized intermediates like N4-Benzyl-N4,N6-dimethylpyrimidine will likely become even more significant in the years to come.